Cas no 1807206-06-9 (2-Chloro-3-iodo-6-nitropyridine)

• Product Name: 2-Chloro-3-iodo-6-nitropyridine
• CAS No: 1807206-06-9
• MF: C₅H₂ClIN₂O₂
• MW: 284.43905210495
• CID: 4902569
• Update Time: 2025-07-18

2-Chloro-3-iodo-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-iodo-6-nitropyridine

• Inchi： 1S/C5H2ClIN2O2/c6-5-3(7)1-2-4(8-5)9(10)11/h1-2H
• InChI Key： BGQNWFYKTRJJHK-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C=C1)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 2-Chloro-3-iodo-6-nitropyridine

2-Chloro-3-iodo-6-nitropyridine (CAS No. 1807206-06-9): A Comprehensive Overview

2-Chloro-3-iodo-6-nitropyridine (CAS No. 1807206-06-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including medicinal chemistry, materials science, and chemical synthesis. This compound belongs to the class of halogenated nitropyridines, which are known for their reactivity and utility in the development of novel pharmaceuticals and functional materials.

The molecular structure of 2-Chloro-3-iodo-6-nitropyridine consists of a pyridine ring substituted with a chlorine atom at the 2-position, an iodine atom at the 3-position, and a nitro group at the 6-position. The presence of these functional groups imparts distinct chemical characteristics, making it a valuable intermediate in synthetic chemistry. The chlorine and iodine substituents provide electrophilic reactivity, while the nitro group enhances the electron-withdrawing nature of the molecule, influencing its reactivity and stability.

Recent studies have highlighted the potential of 2-Chloro-3-iodo-6-nitropyridine in the synthesis of bioactive compounds. For instance, researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the development of novel antiviral agents. The unique combination of halogen and nitro substituents allows for selective functionalization and derivatization, enabling the synthesis of a wide range of structurally diverse compounds with potential therapeutic applications.

In addition to its role in medicinal chemistry, 2-Chloro-3-iodo-6-nitropyridine has also shown promise in materials science. Its ability to undergo various chemical transformations makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, a study published in the Journal of Materials Chemistry demonstrated that this compound can be used as a precursor for the preparation of conductive polymers and other functional materials with applications in electronics and energy storage.

The synthetic accessibility of 2-Chloro-3-iodo-6-nitropyridine has been extensively explored by chemists worldwide. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the sequential halogenation and nitration of pyridine derivatives, followed by purification through column chromatography or recrystallization techniques. These synthetic strategies not only ensure high yields but also provide excellent control over product purity and quality.

The physical properties of 2-Chloro-3-iodo-6-nitropyridine, such as its melting point, boiling point, and solubility characteristics, are crucial for its handling and application in various processes. It is generally stable under standard laboratory conditions but should be stored away from strong bases and reducing agents to prevent unwanted reactions. The compound is soluble in common organic solvents such as dichloromethane, acetonitrile, and dimethylformamide (DMF), which facilitates its use in solution-phase reactions.

In terms of safety and handling, while 2-Chloro-3-iodo-6-nitropyridine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Appropriate personal protective equipment (PPE) should be worn, and proper ventilation should be maintained to minimize exposure risks.

The future prospects for 2-Chloro-3-iodo-6-nitropyridine are promising. Ongoing research is focused on expanding its applications in drug discovery, materials science, and other emerging fields. Collaborative efforts between academia and industry are expected to drive further innovation and development, leading to new breakthroughs in these areas.

In conclusion, 2-Chloro-3-iodo-6-nitropyridine (CAS No. 1807206-06-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with diverse applications. As research continues to advance, it is likely that this compound will play an increasingly important role in shaping the future of chemistry and related fields.